[4-(3-chlorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone

• IUPAC Name: [4-(3-chlorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C22H16ClNO4S/c1-28-18-11-9-15(10-12-18)22(25)21-14-24(17-6-4-5-16(23)13-17)19-7-2-3-8-20(19)29(21,26)27/h2-14H,1H3
• InChI Key: FMQGVKLVCFCRBN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H16ClNO4S
• Molecular Weight: 425.9 g/mol
• CAS No.: 1114659-72-1

Description

[4-(3-chlorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C22H16ClNO4S and its molecular weight is 425.88. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Structural Analysis

• The study by Eto et al. (2011) delved into the clathrate formation involving edge-to-face interactions between aromatic rings, demonstrating the significance of molecular interactions in the inclusion complexes of similar compounds with benzene. This research underscores the fundamental aspects of molecular architecture and interaction dynamics in such compounds (Eto et al., 2011).

Environmental Fate and Behavior

• Santos and Esteves da Silva (2019) investigated the environmental fate and behavior of benzophenone-8, a related compound, highlighting its significant reactivity towards chlorine and photo-stability. Such studies are critical for understanding the environmental impact and degradation pathways of similar chemical entities (Santos & Esteves da Silva, 2019).

Synthesis and Chemical Reactivity

• Pouzet et al. (1998) explored the synthesis and reactivity of a benzo[b]thiophene sulfoxide derivative, providing insights into the chemical behavior and potential functionalization of such molecules. This research contributes to the development of synthetic strategies for structurally related compounds (Pouzet et al., 1998).

Antimicrobial and Biological Activities

• The synthesis and evaluation of antimicrobial activities of compounds derived from a similar chemical structure were explored by Sah et al. (2014), indicating the potential for developing new antimicrobial agents based on this chemical framework (Sah et al., 2014).

These studies collectively demonstrate the multifaceted research applications of "4-(3-chlorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone" and similar compounds, ranging from their synthesis and molecular interactions to their environmental behaviors and potential as bioactive molecules. Each research endeavor contributes to a deeper understanding of these compounds' characteristics, offering insights into their practical applications in various scientific fields.